Cas no 5926-26-1 ((Chloromethyl)trimethoxysilane)
(Chloromethyl)trimethoxysilane is an organosilane compound with the molecular formula C₄H₁₁ClO₃Si. It features both chloromethyl and trimethoxysilyl functional groups, making it a versatile intermediate in organic and inorganic synthesis. The compound is particularly valued for its dual reactivity, enabling covalent bonding with organic polymers and inorganic substrates like glass or metal oxides. Its hydrolyzable methoxy groups facilitate silanol formation, promoting adhesion and crosslinking in coatings, adhesives, and composite materials. The chloromethyl group further allows for nucleophilic substitution reactions, expanding its utility in functionalizing surfaces or modifying polymers. The compound is typically handled under anhydrous conditions due to moisture sensitivity. Its applications span specialty silicones, surface treatments, and hybrid material synthesis.
5926-26-1 structure
Product Name:(Chloromethyl)trimethoxysilane
CAS No:5926-26-1
MF:C4H11ClO3Si
MW:170.666841745377
MDL:MFCD00468107
CID:46264
PubChem ID:253660456
Update Time:2025-06-09
(Chloromethyl)trimethoxysilane Chemical and Physical Properties
Names and Identifiers
-
- (Chloromethyl)trimethoxysilane
- Chloromethyl Trimethoxysilane
- chloromethyl(trimethoxy)silane
- (trimethoxychloromethyl)silane
- chloromethyl-trimethoxy-silan
- Chloro(trimethoxysilyl)methane
- Trimethoxy(chloromethyl)silane
- Chloromethyltrimethoxysilane
- SILANE, CHLOROMETHYL-TRIMETHOXY-
- Chloromethyl-trimethoxysilane
- Silane, (chloromethyl)trimethoxy-
- FPOSCXQHGOVVPD-UHFFFAOYSA-N
- C4H11ClO3Si
- Silane,(chloromethyl)trimethoxy-
- Chloromethyltrimethoxysilane, 96%
- 8815AB
- FCH932711
- AX8120898
- ST24026339
- FT-
- AMY42183
- A832230
- SCHEMBL56275
- C3073
- MFCD00468107
- AKOS006338467
- EC 611-813-0
- S04420
- 5926-26-1
- ?Chloromethyltrimethoxysilane
- SY050721
- BRN 1071363
- FT-0690492
- D89540
- DTXSID10207987
- BS-42454
- NS00121384
- DTXCID60130478
-
- MDL： MFCD00468107
- Inchi： 1S/C4H11ClO3Si/c1-6-9(4-5,7-2)8-3/h4H2,1-3H3
- InChI Key： FPOSCXQHGOVVPD-UHFFFAOYSA-N
- SMILES： ClC[Si](OC)(OC)OC
- BRN： 1071363
Computed Properties
- Exact Mass: 170.01700
- Monoisotopic Mass: 170.017
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 67.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 27.7
Experimental Properties
- Color/Form: liquid
- Density: 1.132 g/mL at 25 °C(lit.)
- Boiling Point: 156°C(lit.)
- Flash Point: Fahrenheit: 26.6 ° f
Celsius: -3 ° c - Refractive Index: 1.407 [25°C]
- PSA: 27.69000
- LogP: 1.06080
- Solubility: Not determined
(Chloromethyl)trimethoxysilane Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H225-H302-H315-H318
- Warning Statement： P210-P233-P240-P241+P242+P243-P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P310-P403+P235-P501
- Hazardous Material transportation number：UN 1993 3/PG 2
- WGK Germany：3
- Hazard Category Code： 11
- Safety Instruction： S16; S29; S33
- RTECS：VV2625000
-
Hazardous Material Identification：
- Safety Term：S16-S29-S33
- Risk Phrases：R11
- Packing Group：II
- HazardClass：3
- PackingGroup：II
- TSCA：No
- Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
(Chloromethyl)trimethoxysilane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | S04420-5g |
Chloromethyltrimethoxysilane |
5926-26-1 | 95% | 5g |
￡16.00 | 2022-02-28 | |
| Fluorochem | S04420-25g |
Chloromethyltrimethoxysilane |
5926-26-1 | 95% | 25g |
￡35.00 | 2022-02-28 | |
| Fluorochem | S04420-100g |
Chloromethyltrimethoxysilane |
5926-26-1 | 95% | 100g |
￡95.00 | 2022-02-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T43850-5g |
(Chloromethyl)trimethoxysilane |
5926-26-1 | 95% | 5g |
¥148.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T43850-25g |
(Chloromethyl)trimethoxysilane |
5926-26-1 | 95% | 25g |
¥558.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T43850-100g |
(Chloromethyl)trimethoxysilane |
5926-26-1 | 95% | 100g |
¥1488.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T43850-1g |
(Chloromethyl)trimethoxysilane |
5926-26-1 | 1g |
¥48.0 | 2021-09-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T854555-100g |
(trimethoxychloromethyl)silane;chloromethyl-trimethoxy-silan |
5926-26-1 | 95% | 100g |
￥1,860.00 | 2022-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C3073-5g |
(Chloromethyl)trimethoxysilane |
5926-26-1 | 98.0%(GC) | 5g |
￥450.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C3073-25g |
(Chloromethyl)trimethoxysilane |
5926-26-1 | 98.0%(GC) | 25g |
￥1510.0 | 2022-06-10 |
(Chloromethyl)trimethoxysilane Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:5926-26-1)(Chloromethyl)trimethoxysilane
Order Number:A964354
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:16
Price ($):270.0
Email:sales@amadischem.com
(Chloromethyl)trimethoxysilane Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:5926-26-1)(Chloromethyl)trimethoxysilane
Purity:99%
Quantity:100g
Price ($):270.0